Cas no 2228525-91-3 (4-(1-amino-2-methylpropan-2-yl)-N,N-dimethylbenzamide)

• Product Name: 4-(1-amino-2-methylpropan-2-yl)-N,N-dimethylbenzamide
• CAS No: 2228525-91-3
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5807731
• PubChem ID: 165980792
• Update Time: 2025-07-23

4-(1-amino-2-methylpropan-2-yl)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-methylpropan-2-yl)-N,N-dimethylbenzamide
• 2228525-91-3
• EN300-1743702

• Inchi： 1S/C13H20N2O/c1-13(2,9-14)11-7-5-10(6-8-11)12(16)15(3)4/h5-8H,9,14H2,1-4H3
• InChI Key： SDSFWLBDOVJMFI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(C)(C)CN)N(C)C

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-(1-amino-2-methylpropan-2-yl)-N,N-dimethylbenzamide

Introduction to 4-(1-amino-2-methylpropan-2-yl)-N,N-dimethylbenzamide (CAS No. 2228525-91-3)

4-(1-amino-2-methylpropan-2-yl)-N,N-dimethylbenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 2228525-91-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This benzamide derivative features a unique structural motif that has garnered attention for its potential biological activity and synthetic utility. The presence of a tertiary amine group linked to a benzamide core suggests possible interactions with biological targets, making it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The compound’s structure consists of a benzamide moiety connected to an N,N-dimethylated amine, which is further substituted with a 1-amino-2-methylpropan-2-yl side chain. This specific arrangement of functional groups imparts distinct chemical properties that may influence its reactivity, solubility, and metabolic stability. Such features are often critical in the design of bioactive molecules, as they can modulate binding affinity, pharmacokinetic profiles, and overall therapeutic efficacy.

In recent years, there has been growing interest in developing novel benzamide derivatives as pharmacological agents. Benzamides are known for their broad spectrum of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The structural diversity within this class of compounds allows for fine-tuning of their pharmacological properties, making them attractive for therapeutic applications. The compound 4-(1-amino-2-methylpropan-2-yl)-N,N-dimethylbenzamide represents an innovative approach to expanding the chemical space of benzamide-based drugs.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the benzamide core and the side chain, researchers can gain insights into how structural changes affect biological activity. This approach is particularly valuable in drug development, as it helps identify key pharmacophoric elements responsible for target interaction. The tertiary amine group in 4-(1-amino-2-methylpropan-2-yl)-N,N-dimethylbenzamide may serve as a hydrogen bond acceptor or participate in salt bridge formation with biological targets, enhancing binding affinity.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to evaluate the binding potential of such compounds. These computational methods allow researchers to predict how 4-(1-amino-2-methylpropan-2-yl)-N,N-dimethylbenzamide might interact with various biological targets, such as enzymes or receptors. By integrating experimental data with computational predictions, scientists can prioritize compounds for further investigation, saving time and resources in the drug discovery process.

The synthesis of 4-(1-amino-2-methylpropan-2-yl)-N,N-dimethylbenzamide presents an interesting challenge due to its complex structural features. Traditional synthetic routes may involve multi-step processes requiring careful control of reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes, making large-scale production more feasible. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing complex molecules like this one with high efficiency.

In addition to its pharmaceutical potential, 4-(1-amino-2-methylpropan-2-yl)-N,N-dimethylbenzamide may find applications in other areas of chemical research. For instance, its unique structure could serve as a building block for more complex molecules or be used to develop novel catalysts or ligands for organic transformations. The versatility of benzamide derivatives makes them valuable tools in both academic and industrial research settings.

The safety and environmental impact of chemical compounds are also important considerations during their development and use. While 4-(1-amino-2-methylpropan-2-yl)-N,N-dimethylbenzamide does not fall under hazardous or regulated categories, responsible handling practices should always be followed to ensure worker safety and minimize environmental impact. Proper storage conditions, waste disposal protocols, and exposure controls are essential aspects of managing such compounds in laboratory or industrial settings.

Future research directions for 4-(1-amino-2-methylpropan-2-yl)-N,N-dimethylbenzamide may include exploring its pharmacological effects through preclinical studies. Investigating its interactions with specific biological targets could provide valuable insights into its potential therapeutic applications. Additionally, studying its metabolic pathways and toxicological profile will be crucial for assessing its suitability as a drug candidate.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and other scientists. The compound 4-(1-amino-2-methylpropan-2-yl)-N,N-dimethylbenzamide exemplifies how advances in synthetic chemistry can contribute to the discovery of novel bioactive molecules with therapeutic potential. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly important role in drug development efforts worldwide.